Cas no 815586-77-7 (1H-Indole-3-carbonitrile,2-methyl-5-nitro-)

1H-Indole-3-carbonitrile,2-methyl-5-nitro- structure
815586-77-7 structure
Product Name:1H-Indole-3-carbonitrile,2-methyl-5-nitro-
CAS No:815586-77-7
MF:C10H7N3O2
MW:201.181481599808
CID:715444
PubChem ID:45096723
Update Time:2025-04-19

1H-Indole-3-carbonitrile,2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carbonitrile,2-methyl-5-nitro-
    • 1H-Indole-3-carbonitrile,2-methyl-5-nitro-(9CI)
    • 2-methyl-5-nitro-1H-indole-3-carbonitrile
    • SCHEMBL4825677
    • 815586-77-7
    • XHXNTIXDROTEEP-UHFFFAOYSA-N
    • Inchi: 1S/C10H7N3O2/c1-6-9(5-11)8-4-7(13(14)15)2-3-10(8)12-6/h2-4,12H,1H3
    • InChI Key: XHXNTIXDROTEEP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)C(C#N)=C(C)N2)=O

Computed Properties

  • Exact Mass: 201.054
  • Monoisotopic Mass: 201.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.4A^2
  • XLogP3: 2
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